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Compound of Interest

Compound Name: m-PEG7-t-butyl ester

Cat. No.: B609291

An In-Depth Technical Guide to m-PEG7-t-butyl Ester

Introduction

m-PEG7-t-butyl ester is a heterobifunctional polyethylene glycol (PEG) derivative that plays a
crucial role in bioconjugation and drug delivery research. This guide provides a comprehensive
overview of its chemical structure, molecular weight, and key applications, tailored for
researchers, scientists, and professionals in drug development.

Chemical Properties and Structure

m-PEG7-t-butyl ester is characterized by a methoxy-terminated PEG chain of seven ethylene
glycol units and a t-butyl ester functional group. The hydrophilic PEG spacer enhances the
solubility of conjugated molecules in aqueous media, a critical factor in many biological
applications.[1][2] The t-butyl ester group serves as a protecting group for the carboxylic acid,
which can be deprotected under acidic conditions to reveal a terminal carboxyl group for further
conjugation.[1][2]
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Property Value Source
Molecular Formula C20H4009 [31[4]

Molecular Weight 424.5 g/mol [21[3]1[4]
CAS Number 874208-90-9 [21[31[4]

Chemical Structure Visualization

The structure of m-PEG7-t-butyl ester consists of a methoxy group at one end, a chain of
seven repeating ethylene glycol units, and a tert-butyl ester at the other end.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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